Cas no 68083-41-0 (Malachite green, phosphomolybdate)

Malachite green, phosphomolybdate structure
68083-41-0 structure
Product name:Malachite green, phosphomolybdate
CAS No:68083-41-0
MF:C71H89N6
MW:1026.50657820702
CID:1724016
PubChem ID:106509

Malachite green, phosphomolybdate Chemical and Physical Properties

Names and Identifiers

    • Malachite green, phosphomolybdate
    • Methanaminium, N-(4-((4-(dimethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, tetracosa-mu-oxododecaoxo(mu12-(phosphato(3-)-O:O:O:O':O':O':O'':O'':O'':O''':O''':O'''))dodecamolybdate(3-) (3:1)
    • Methanaminium, N-(4-((4-(dimethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, tetracosa-mu-oxododecaoxo(mu12-(phosphato(3-)-kappaO:kappaO:kappaO:kappaO':kappaO':kappaO':kappaO'':kappaO'':kappaO'':kappaO''':kappaO''':kappaO'''))dodecamolybdate(3-) (3:1)
    • [4-[(4-dimethylaminophenyl)-phenyl-methyl]-1-cyclohexa-2,5-dienylidene]-dimethyl-ammonium
    • methane
    • Methanaminium, N-(4-((4-(dimethylamino)phenyl)phenylmethylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, tetracosa-mu-oxododecaoxo(mu12-(phosphato(3-)-kappaO:kappaO:kappaO:kappaO':kappaO':kappaO':kappaO'':kappaO'':kappaO'':
    • -oxododecaoxo[μ-12-[phosphato-O:O:O:O':O':O':O'':O'':O'':O''':O''':O''']]dodecamolybdate
    • 68083-41-0
    • BLJWYPBZTAFNPO-UHFFFAOYSA-N
    • EINECS 268-390-7
    • Methanaminium, N-[4-[[4-(dimethylamino)phenyl]phenylmethylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-, tetracosa-.mu.-oxododecaoxo[.mu.12-[phosphato(3-)-O:O:O:O':O':O':O'':O'':O'':O''':O''':O''']]dodecamolybdate(3-) (3:1)
    • Inchi: 1S/C23H25N2/c1-24(2)21-14-10-19(11-15-21)23(18-8-6-5-7-9-18)20-12-16-22(17-13-20)25(3)4/h5-17H,1-4H3/q+1
    • InChI Key: BLJWYPBZTAFNPO-UHFFFAOYSA-N
    • SMILES: C.C.CN(C)C1=CC=C(C=C1)C(C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3.CN(C)C1=CC=C(C=C1)C(C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3.CN(C)C1=CC=C(C=C1)C(C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 1025.71487186g/mol
  • Monoisotopic Mass: 1025.71487186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 77
  • Rotatable Bond Count: 12
  • Complexity: 494
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.8Ų

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